Cas no 2094282-66-1 (N-[(4-Phenyl-4H-1,2,4-triazol-3-yl)methyl]-2-propenamide)

• Product Name: N-[(4-Phenyl-4H-1,2,4-triazol-3-yl)methyl]-2-propenamide
• CAS No: 2094282-66-1
• MF: C₁₂H₁₂N₄O
• MW: 228.249881744385
• CID: 5408310
• Update Time: 2025-05-19

N-[(4-Phenyl-4H-1,2,4-triazol-3-yl)methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-Phenyl-4H-1,2,4-triazol-3-yl)methyl]-2-propenamide

• Inchi： 1S/C12H12N4O/c1-2-12(17)13-8-11-15-14-9-16(11)10-6-4-3-5-7-10/h2-7,9H,1,8H2,(H,13,17)
• InChI Key： SMMKQEKFLNLJGM-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=CC=C2)C=NN=1)(=O)C=C

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.15±0.46(Predicted)

Additional information on N-[(4-Phenyl-4H-1,2,4-triazol-3-yl)methyl]-2-propenamide

Introduction to N-[(4-Phenyl-4H-1,2,4-triazol-3-yl)methyl]-2-propenamide (CAS No. 2094282-66-1)

N-[(4-Phenyl-4H-1,2,4-triazol-3-ylmethyl]-2-propenamide] is a significant compound in the realm of chemical and pharmaceutical research, characterized by its intricate molecular structure and diverse potential applications. This compound, identified by the CAS number 2094282-66-1, has garnered attention due to its structural uniqueness and its role in various biochemical interactions.

The molecular framework of N-[(4-Phenyl-4H-1,2,4-triazol-3-yl)methyl]-2-propenamide incorporates a phenyl ring linked to a 1,2,4-triazole core, which is further substituted with a methyl group and an amide functional group. This configuration imparts unique electronic and steric properties to the molecule, making it a valuable candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds due to their potential pharmacological properties. The 1,2,4-triazole moiety is particularly noteworthy in this context, as it is known for its presence in numerous bioactive molecules. Studies have demonstrated that triazole derivatives often exhibit significant antimicrobial and anti-inflammatory activities, making them promising candidates for therapeutic applications.

The amide group in N-[(4-Phenyl-4H-1,2,4-triazol-3-yl)methyl]-2-propenamide introduces another layer of functionality that can be exploited for drug design. Amides are well-documented for their role in protein-protein interactions and have been widely used in the development of protease inhibitors and other bioactive agents. The combination of these functional groups within a single molecule suggests that N-([CAS No. 2094282]) may possess multiple pharmacophoric sites capable of interacting with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting costly wet-lab experiments. Molecular docking studies have been particularly useful in this regard, allowing scientists to identify potential binding interactions between N-([CAS No. 2094282]) and various biological targets. These studies have hinted at its potential as an inhibitor of certain enzymes implicated in inflammatory diseases.

The synthesis of N-([CAS No. 2094282]) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the phenyl ring onto the triazole core is a critical step, as it dictates much of the molecule's physicochemical properties. Additionally, the formation of the amide bond necessitates precise control over reaction conditions to avoid unwanted side products.

In vitro studies have begun to unravel the pharmacological profile of N-([CAS No. 2094282]). Initial experiments suggest that it exhibits moderate activity against certain bacterial strains, indicating its potential as an antimicrobial agent. Furthermore, preliminary data indicate that it may modulate inflammatory pathways by interacting with specific enzymes involved in cytokine production.

The structural diversity offered by N-([CAS No. 2094282]) makes it an attractive scaffold for derivative design. By modifying various substituents on the molecule, researchers can fine-tune its biological activity and optimize its pharmacokinetic properties. This flexibility underscores the compound's significance as a building block for novel therapeutic agents.

The role of computational tools in drug discovery cannot be overstated. Software packages such as Schrödinger's Maestro and Open Babel have become indispensable in predicting molecular properties and facilitating virtual screening processes. These tools have been instrumental in identifying lead compounds like N-([CAS No. 2094282]) that show promise in early-stage drug development.

Ethical considerations are paramount in pharmaceutical research, particularly when dealing with compounds that may enter clinical trials. Ensuring that all synthetic processes adhere to environmental regulations and safety protocols is essential to mitigate any potential risks associated with handling these substances.

The future direction of research on N-([CAS No. 2094282]) lies in expanding its biological evaluation across a broader range of targets. Investigating its effects on cellular pathways and exploring its potential as an antiviral or anticancer agent are among the next logical steps. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing this research from bench to bedside.